N-cyclopentyl-2,4,6-trimethylbenzamide

• IUPAC Name: N-cyclopentyl-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C15H21NO/c1-10-8-11(2)14(12(3)9-10)15(17)16-13-6-4-5-7-13/h8-9,13H,4-7H2,1-3H3,(H,16,17)
• InChI Key: KIENNJPZJQEACI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2CCCC2)C
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

N-cyclopentyl-2,4,6-trimethylbenzamide, also known as CP 55,940, is a synthetic cannabinoid compound that has been widely used in scientific research. It was first synthesized in the mid-1980s and has since been used to study the endocannabinoid system and its effects on the body.

Mechanism of Action

N-cyclopentyl-2,4,6-trimethylbenzamide 55,940 acts as a potent agonist at both CB1 and CB2 receptors, leading to a wide range of physiological effects. It has been shown to modulate pain perception, appetite, and immune function, among other things.
Biochemical and Physiological Effects:
N-cyclopentyl-2,4,6-trimethylbenzamide 55,940 has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate pain perception, appetite, and immune function, among other things. It has also been shown to have neuroprotective effects and to modulate the release of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-2,4,6-trimethylbenzamide 55,940 in lab experiments is its potency and selectivity for CB1 and CB2 receptors. This allows researchers to study the endocannabinoid system in a more targeted and specific manner. However, one limitation is its potential for toxicity and adverse effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving N-cyclopentyl-2,4,6-trimethylbenzamide 55,940. One area of interest is its potential therapeutic applications, particularly in the treatment of pain and inflammation. Another area of interest is its potential use as a tool for studying the endocannabinoid system and its interactions with other physiological systems. Additionally, further research is needed to fully understand the potential risks and benefits of using N-cyclopentyl-2,4,6-trimethylbenzamide 55,940 in scientific research.

Synthesis Methods

N-cyclopentyl-2,4,6-trimethylbenzamide 55,940 is synthesized using a multistep process that involves the reaction of 2,4,6-trimethylbenzoyl chloride with cyclopentylmagnesium bromide. The resulting product is then treated with lithium aluminum hydride to reduce the carbonyl group to an alcohol. The final step involves the reaction of the alcohol with chloroformate to form the final product, N-cyclopentyl-2,4,6-trimethylbenzamide 55,940.

Scientific Research Applications

N-cyclopentyl-2,4,6-trimethylbenzamide 55,940 has been used in a variety of scientific studies to investigate the endocannabinoid system and its effects on the body. It has been shown to bind to both CB1 and CB2 receptors in the brain and peripheral tissues, leading to a wide range of physiological effects.